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Compound of Interest

Compound Name: Mlkl-IN-3

Cat. No.: B15615224 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of Mlkl-IN-3, a potent inhibitor of Mixed Lineage Kinase Domain-Like protein

(MLKL).

While a specific Safety Data Sheet (SDS) for Mlkl-IN-3 is not publicly available, the following

procedures are based on best practices for the disposal of potentially hazardous research-

grade kinase inhibitors. It is imperative to treat Mlkl-IN-3 as a hazardous chemical and follow

all applicable local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary
Due to the limited availability of public data for Mlkl-IN-3, this table provides general

quantitative information relevant to many research-grade kinase inhibitors.
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Parameter Value/Information Source/Recommendation

EC50 31 nM (in HT-29 cells)
MedChemExpress Product

Information[1][2][3][4][5]

Recommended Storage
Solid: -20°C for 3 years, In

solvent: -80°C for 6 months

General recommendation for

similar compounds

Solubility Soluble in DMSO
General recommendation for

similar compounds

Waste Category Hazardous Chemical Waste
General Laboratory Safety

Guidelines[6][7][8][9][10]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the safe disposal of Mlkl-IN-3 in

various forms.

Disposal of Solid Mlkl-IN-3 Powder
This procedure applies to expired, unused, or unwanted solid Mlkl-IN-3.

Materials:

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood

Sealable, labeled hazardous waste container (HDPE or glass)

Spatula

Weighing paper

Procedure:
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Work in a designated area: All handling of solid Mlkl-IN-3 should be conducted within a

certified chemical fume hood to prevent inhalation of the powder.

Wear appropriate PPE: Ensure safety goggles, a lab coat, and nitrile gloves are worn at all

times.

Transfer the solid waste: Carefully use a clean spatula to transfer the solid Mlkl-IN-3 from its

original vial to a designated hazardous waste container.

Label the container: The hazardous waste container must be clearly labeled with "Hazardous

Waste," the full chemical name "Mlkl-IN-3," the approximate quantity, and the date.[6]

Seal the container: Securely close the container to prevent any leakage or spillage.

Decontaminate tools: Decontaminate the spatula and any other tools used by rinsing them

with a suitable solvent (e.g., 70% ethanol) and collecting the rinsate as hazardous liquid

waste.

Store for pickup: Store the sealed hazardous waste container in a designated satellite

accumulation area until it is collected by your institution's Environmental Health and Safety

(EHS) department.[11]

Disposal of Mlkl-IN-3 Solutions
This procedure is for the disposal of solutions containing Mlkl-IN-3 (e.g., in DMSO or cell

culture media).

Materials:

PPE: safety goggles, lab coat, nitrile gloves

Labeled hazardous liquid waste container (chemically compatible, e.g., HDPE or glass)

Funnel

Procedure:
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Segregate waste streams: Do not mix Mlkl-IN-3 solutions with other chemical waste streams

unless you have confirmed their compatibility.

Transfer the liquid waste: Carefully pour the Mlkl-IN-3 solution into a designated hazardous

liquid waste container using a funnel to prevent spills.

Label the container: The container must be labeled with "Hazardous Liquid Waste," the full

chemical name "Mlkl-IN-3," the solvent used (e.g., DMSO), the concentration, and the date.

Seal the container: Tightly cap the container.

Store for pickup: Place the sealed container in a designated satellite accumulation area for

hazardous liquid waste, ensuring it is in secondary containment to prevent spills.

Disposal of Contaminated Labware
This protocol covers the disposal of items such as pipette tips, centrifuge tubes, and gloves

that have come into contact with Mlkl-IN-3.

Materials:

PPE: safety goggles, lab coat, nitrile gloves

Labeled solid hazardous waste container or bag

Sharps container (for contaminated sharps)

Procedure:

Segregate contaminated waste: At the point of generation, separate all labware that has

come into direct contact with Mlkl-IN-3 from non-hazardous waste.

Dispose of non-sharp items: Place contaminated items such as gloves, pipette tips, and

tubes into a designated, clearly labeled solid hazardous waste container or a durable, leak-

proof bag.

Dispose of sharps: Any contaminated sharps (e.g., needles, serological pipettes) must be

placed in a designated, puncture-resistant sharps container.
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Labeling: All containers for contaminated labware should be labeled with "Hazardous Waste"

and a description of the contents (e.g., "Labware contaminated with Mlkl-IN-3").

Storage and pickup: Store the sealed containers in the designated satellite accumulation

area for collection by EHS.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Mlkl-IN-3 and associated materials.
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Caption: Logical workflow for the safe disposal of Mlkl-IN-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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